N-(2,4-difluorophenyl)-2-thiophenesulfonamide

• IUPAC Name: N-(2,4-difluorophenyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C10H7F2NO2S2/c11-7-3-4-9(8(12)6-7)13-17(14,15)10-2-1-5-16-10/h1-6,13H
• InChI Key: HTMFJYAPNJCNPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)S(=O)(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C10H7F2NO2S2
• Molecular Weight: 275.3 g/mol

Description

N-(2,4-difluorophenyl)-2-thiophenesulfonamide, commonly known as Diflunisal, is a non-steroidal anti-inflammatory drug (NSAID) that has been widely used for the treatment of pain and inflammation. Diflunisal was first synthesized in 1969 and was approved by the US Food and Drug Administration (FDA) in 1978. Since then, Diflunisal has been extensively studied for its scientific research applications, mechanism of action, and physiological effects.

Mechanism of Action

Diflunisal works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a role in inflammation, pain, and fever. By inhibiting COX enzymes, Diflunisal reduces the production of prostaglandins, leading to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects
Diflunisal has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha. Diflunisal has also been shown to reduce the levels of reactive oxygen species, which are believed to play a role in the development of various diseases.

Advantages and Limitations for Lab Experiments

Diflunisal has several advantages as a lab experiment tool. It is readily available and relatively inexpensive compared to other N-(2,4-difluorophenyl)-2-thiophenesulfonamides. It also has a long half-life, which allows for less frequent dosing. However, Diflunisal has some limitations as a lab experiment tool. It has a narrow therapeutic index, which means that the difference between therapeutic and toxic doses is small. It can also cause gastrointestinal side effects, such as nausea, vomiting, and diarrhea.

Future Directions

There are several future directions for the scientific research on Diflunisal. One area of research is the potential use of Diflunisal in the treatment of Alzheimer's disease. Another area of research is the development of new Diflunisal derivatives with improved pharmacological properties. Additionally, more research is needed to understand the molecular mechanisms underlying the anti-inflammatory and analgesic effects of Diflunisal.

Scientific Research Applications

Diflunisal has been studied for its potential use in various scientific research applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. Diflunisal has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides, which are believed to play a role in the development of the disease.